Cas no 28987-50-0 (2-Fluoro-4-isopropoxy-1-nitrobenzene)

• Product Name: 2-Fluoro-4-isopropoxy-1-nitrobenzene
• CAS No: 28987-50-0
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 852498
• PubChem ID: 13538652
• Update Time: 2025-10-29

2-Fluoro-4-isopropoxy-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-isopropoxy-1-nitrobenzene
• 2-fluoro-1-nitro-4-propan-2-yloxybenzene
• Benzene, 2-fluoro-4-(1-methylethoxy)-1-nitro-
• 2-fluoro-4-isopropoxynitrobenzene
• 4-Nitro-3-fluorophenyl-i-propylether
• DB-116801
• 4-isopropoxy-2-fluoronitrobenzene
• DTXSID00543240
• REPLNSXVODYQGI-UHFFFAOYSA-N
• CS-0211293
• AKOS015888668
• MFCD04115635
• SCHEMBL4636157
• BS-22194
• 2-Fluoro-4-[(1-methylethyl)oxy]-1-nitrobenzene
• 2-Fluoro-1-nitro-4-[(propan-2-yl)oxy]benzene
• 28987-50-0

• MDL： F183463
• Inchi： 1S/C9H10FNO3/c1-6(2)14-7-3-4-9(11(12)13)8(10)5-7/h3-6H,1-2H3
• InChI Key： REPLNSXVODYQGI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OC(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.06400
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.05000
• LogP: 3.04430

Additional information on 2-Fluoro-4-isopropoxy-1-nitrobenzene

Comprehensive Overview of 2-Fluoro-4-isopropoxy-1-nitrobenzene (CAS No. 28987-50-0): Properties, Applications, and Industry Trends

2-Fluoro-4-isopropoxy-1-nitrobenzene (CAS No. 28987-50-0) is a fluorinated aromatic compound with a nitro functional group, widely recognized for its versatility in organic synthesis and specialty chemical applications. This compound belongs to the family of nitrobenzene derivatives, which are pivotal intermediates in pharmaceuticals, agrochemicals, and advanced material sciences. The presence of both fluoro and isopropoxy substituents enhances its reactivity, making it a valuable building block for designing complex molecules.

In recent years, the demand for fluorinated nitrobenzenes has surged due to their role in developing active pharmaceutical ingredients (APIs) and crop protection agents. Researchers and manufacturers frequently search for "2-Fluoro-4-isopropoxy-1-nitrobenzene synthesis" or "CAS 28987-50-0 suppliers," reflecting its commercial and academic relevance. The compound’s unique electronic properties, attributed to the electron-withdrawing nitro group and the electron-donating isopropoxy group, enable selective reactions in cross-coupling and nucleophilic substitution processes.

From a structural perspective, 2-Fluoro-4-isopropoxy-1-nitrobenzene exhibits a molecular weight of 213.19 g/mol and a distinct melting point range, typically between 45-50°C. Its solubility profile favors organic solvents like dichloromethane, ethanol, and acetone, which aligns with its use in liquid-phase reactions. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify its purity, a critical factor for end-users in high-value industries.

The compound’s applications extend to photoactive materials and dye intermediates, where its nitro group facilitates light absorption and energy transfer. Innovations in organic electronics have further driven interest in nitrobenzene-based compounds, particularly for optoelectronic devices. Environmental considerations also play a role, as industries seek "green synthesis methods for fluorinated aromatics" to reduce waste and improve sustainability.

Regulatory compliance for CAS 28987-50-0 adheres to global standards like REACH and FDA guidelines, ensuring safe handling and transportation. While not classified as hazardous under typical conditions, proper storage in cool, dry environments is recommended to maintain stability. The compound’s MSDS (Material Safety Data Sheet) provides detailed protocols for risk mitigation, a frequently searched topic among laboratory personnel.

Emerging trends highlight the integration of 2-Fluoro-4-isopropoxy-1-nitrobenzene in catalysis and polymer chemistry. For instance, its use in palladium-catalyzed couplings has been explored for constructing biaryl structures, a key motif in drug discovery. Additionally, queries like "nitrobenzene derivatives in renewable energy" underscore its potential in energy storage materials, though research remains in early stages.

In summary, 2-Fluoro-4-isopropoxy-1-nitrobenzene (CAS No. 28987-50-0) represents a critical niche in fine chemicals, bridging academic research and industrial innovation. Its multifaceted applications, coupled with evolving synthetic methodologies, position it as a compound of enduring significance in the chemical landscape.